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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897

Foreword: This technical guide provides an in-depth exploration of docosyl dodecanoate, an
ester of significant interest in various industrial applications, particularly in the fields of
cosmetics and material science. This document consolidates available scientific knowledge on
its discovery, synthesis, physicochemical properties, and current applications. It is intended for
researchers, scientists, and professionals in drug development and chemical industries seeking
a detailed understanding of this compound.

Introduction and History

Docosyl dodecanoate, also known by its common name behenyl laurate, is a saturated wax
ester.[1] It is the formal condensation product of dodecanoic acid (lauric acid) and docosanol
(behenyl alcohol). While a singular "discovery" of docosyl dodecanoate is not well-
documented, its existence is a direct consequence of the long-established principles of
esterification chemistry. The history of this compound is intrinsically linked to the discovery and
characterization of its constituent molecules.

» Dodecanoic Acid (Lauric Acid): A medium-chain fatty acid, lauric acid is a major component
of coconut oil and palm kernel oil.[2] Its antimicrobial properties have been recognized, and it
is widely used in the production of soaps and cosmetics.[2][3][4]

e Docosanol (Behenyl Alcohol): This 22-carbon fatty alcohol can be derived from vegetable
sources or synthesized.[5] It is utilized in cosmetics as a thickening agent, emollient, and
emulsifier.[5]
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The synthesis of esters from carboxylic acids and alcohols is a fundamental reaction in organic
chemistry, known for over a century. Therefore, the conceptualization and synthesis of docosyl
dodecanoate would have been possible as soon as its parent compounds were available and
esterification methods were established.

Physicochemical Properties

Docosyl dodecanoate is characterized by the following properties:

Property Value Source

Molecular Formula C34H6802 [1]

Molecular Weight 508.90 g/mol [1]

CAS Number 42231-82-3 [1]

Appearance White solid (at room Inferred from properties of

temperature) similar wax esters

Boiling Point 528.4 °C at 760 mmHg Commercial supplier data
Density 0.857 g/cm?3 Commercial supplier data

- Insoluble in water; Soluble in o
Solubility i [6] (for similar esters)
oils

Synthesis

The primary method for synthesizing docosyl dodecanoate is through the esterification of
dodecanoic acid with docosanol. This reaction can be catalyzed by an acid or carried out under
conditions that favor the removal of water to drive the equilibrium towards the product.

A generalized experimental protocol for the synthesis of a similar ester, lauryl laurate, involves
heating lauryl alcohol and lauric acid in the presence of an acid catalyst.[6] A similar principle
would apply to the synthesis of docosyl dodecanoate.

General Esterification Reaction:

Caption: Generalized reaction scheme for the synthesis of docosyl dodecanoate.
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Applications

The primary applications of docosyl dodecanoate are in the cosmetics and personal care
industries. Its properties as a wax ester make it a valuable ingredient in a variety of
formulations.

Application Function Product Examples
) Emollient, texture enhancer, Moisturizers, lotions, lip balms,
Cosmetics i ) . o
film-forming agent foundations, lipsticks[6]
) Hair conditioning agent, adds Hair conditioners, styling
Hair Care ) ]
shine, controls frizz products[6]
Research Biochemical reagent For research use only[1]

Biological Activity and Drug Development Potential

Currently, there is limited publicly available information on the specific biological activity of
docosyl dodecanoate. It is primarily categorized as a "biochemical reagent” for research
purposes.[1] While its constituent, lauric acid, exhibits antimicrobial properties, there are no
comprehensive studies detailing similar effects for docosyl dodecanoate.

Given its chemical nature as a large, lipophilic wax ester, its potential applications in drug
development could lie in formulation science. For instance, it could be investigated as an
excipient in topical or transdermal drug delivery systems, potentially acting as a penetration
enhancer or modifying the release characteristics of active pharmaceutical ingredients.
However, further research is required to substantiate any therapeutic or drug delivery
applications.

Logical Relationship of Current Knowledge:

Caption: Relationship between the components, synthesis, and study of docosyl
dodecanoate.

Conclusion
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Docosyl dodecanoate is a well-defined chemical entity with established physicochemical
properties and clear applications in the cosmetics industry. Its history is rooted in the
fundamental principles of organic chemistry rather than a singular discovery event. While its
direct biological activity remains largely unexplored, its characteristics suggest potential for
future investigation in formulation science and drug delivery. This guide provides a foundational
understanding for professionals in the field and highlights the need for further research to
unlock the full potential of this versatile ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Lauric Acid | C12H2402 | CID 3893 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Dodecanoate | C12H2302- | CID 4149208 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. atamankimya.com [atamankimya.com]

5. specialchem.com [specialchem.com]

6. specialchem.com [specialchem.com]

 To cite this document: BenchChem. [Docosyl Dodecanoate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587897#discovery-and-history-of-docosyl-
dodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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